Cas no 88777-98-4 (Benzo[b]thiophene-2-carboxylic acid, 6-(hydroxymethyl)-3,7-dimethyl-)
88777-98-4 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 6-(hydroxymethyl)-3,7-dimethyl-
CAS No:88777-98-4
MF:C12H12O3S
MW:236.286882400513
CID:1931224
Update Time:2025-01-07
Benzo[b]thiophene-2-carboxylic acid, 6-(hydroxymethyl)-3,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-2-carboxylic acid, 6-(hydroxymethyl)-3,7-dimethyl-
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- Inchi: 1S/C12H12O3S/c1-6-8(5-13)3-4-9-7(2)11(12(14)15)16-10(6)9/h3-4,13H,5H2,1-2H3,(H,14,15)
- InChI Key: BTLDVGGVFLXMJH-UHFFFAOYSA-N
- SMILES: C12=C(C)C(CO)=CC=C1C(C)=C(C(O)=O)S2
Experimental Properties
- Density: 1.374±0.06 g/cm3(Predicted)
- Boiling Point: 479.6±40.0 °C(Predicted)
- pka: 3.26±0.30(Predicted)
Benzo[b]thiophene-2-carboxylic acid, 6-(hydroxymethyl)-3,7-dimethyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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